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Compound of Interest

Compound Name: Palosuran

Cat. No.: B1678358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, storage, and

disposal of Palosuran (also known as ACT-058362), a potent and selective urotensin II

receptor antagonist used in research. The information herein is compiled to ensure the safety

of laboratory personnel and to maintain compliance with standard research protocols.

Compound Information
Palosuran is a nonpeptidic, orally active antagonist of the human urotensin-II receptor. It is

supplied as a solid and is intended for research use only. It is not for personal or clinical

consumption[1].

Identifier Value

IUPAC Name
1-[2-(4-benzyl-4-hydroxypiperidin-1-yl)ethyl]-3-

(2-methylquinolin-4-yl)urea

Molecular Formula C25H30N4O2

CAS Number 540769-28-6

Physical Appearance Solid[1]
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Due to the absence of a comprehensive Safety Data Sheet (SDS), it is crucial to handle

Palosuran with a high degree of caution, assuming it may be hazardous. The following PPE is

mandatory when handling the compound in solid or solution form:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A laboratory coat.

Respiratory Protection: When handling the solid powder outside of a certified chemical fume

hood, a NIOSH-approved respirator is recommended to prevent inhalation.

Storage and Stability
Proper storage is critical to maintain the integrity of Palosuran.

Form Storage Temperature Storage Period

Solid -20°C Not specified

Stock Solution (in DMSO) -80°C Up to 6 months[2]

Stock Solution (in DMSO) -20°C Up to 1 month[2]

Note: For in vivo studies, specific solvent preparations are available, and their storage

conditions should be followed as per the supplier's instructions[2].

Handling Procedures
Workflow for Handling Solid Palosuran
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Start: Receive Palosuran

Don appropriate PPE

Work in a certified chemical fume hood

Weigh the required amount of solid Palosuran

Dissolve in an appropriate solvent (e.g., DMSO)

Store remaining solid at -20°CStore stock solution at -80°C or -20°C

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of Palosuran solutions.

Spill Management
In the event of a spill:

Evacuate: Clear the immediate area of all personnel.
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Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, gently cover with a damp paper towel to avoid raising dust. For a

liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Clean: Wearing appropriate PPE, carefully collect the contained material into a sealed

container for hazardous waste.

Decontaminate: Clean the spill area with a suitable laboratory detergent and water.

Disposal Plan
As Palosuran is a research chemical with an incomplete toxicological profile, all waste must be

treated as hazardous.

Workflow for Palosuran Waste Disposal
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Start: Generate Palosuran Waste

Solid Waste (unused compound, contaminated items) Liquid Waste (unused solutions, contaminated solvents)

Place in a labeled, sealed hazardous solid waste container Place in a labeled, sealed hazardous liquid waste container

Store waste containers in a designated satellite accumulation area

Arrange for pickup by Environmental Health & Safety (EHS) for incineration

End

Click to download full resolution via product page

Caption: Procedural steps for the safe disposal of Palosuran waste.

Disposal Guidelines:

Do not dispose of Palosuran down the drain or in regular trash.

All contaminated materials (e.g., pipette tips, tubes, gloves) should be disposed of as

hazardous waste.

Follow your institution's specific guidelines for the disposal of chemical waste. Contact your

Environmental Health and Safety (EHS) department for guidance on proper disposal

procedures, which typically involve incineration.
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Experimental Protocols
While specific experimental protocols will vary, the following general steps for preparing

Palosuran for in vitro studies are based on available data:

Protocol: Preparation of Palosuran Stock Solution

Objective: To prepare a 10 mM stock solution of Palosuran in DMSO.

Materials:

Palosuran (solid)

Dimethyl sulfoxide (DMSO)

Appropriate vials and pipettes

Procedure:

1. Under a chemical fume hood, weigh the desired amount of solid Palosuran.

2. Add the appropriate volume of DMSO to achieve a 10 mM concentration. For example, to

prepare 1 mL of a 10 mM solution, dissolve 4.1853 mg of Palosuran (MW = 418.53 g/mol

) in 1 mL of DMSO.

3. Vortex gently until the solid is completely dissolved. Gentle warming may be applied if

necessary.

4. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

5. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).

Disclaimer: The information provided is based on publicly available data for a research

compound. A comprehensive, official Safety Data Sheet (SDS) for Palosuran is not readily

available. Therefore, all handling and disposal should be conducted with the utmost caution,
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assuming the compound has unknown hazards. Always consult your institution's safety

protocols and EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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